Cas no 895652-38-7 (N-(2H-1,3-benzodioxol-5-yl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 895652-38-7
• MF: C₂₇H₂₁FN₂O₅
• MW: 472.464450597763
• CID: 6236068
• PubChem ID: 18560351
• Update Time: 2025-05-22

N-(2H-1,3-benzodioxol-5-yl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• N-(1,3-benzodioxol-5-yl)-2-[6-ethyl-3-(4-fluorobenzoyl)-4-oxoquinolin-1-yl]acetamide
• N-(benzo[d][1,3]dioxol-5-yl)-2-(6-ethyl-3-(4-fluorobenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide
• AKOS001819656
• 895652-38-7
• N-(2H-1,3-benzodioxol-5-yl)-2-[6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
• F1609-0643

• Inchi： 1S/C27H21FN2O5/c1-2-16-3-9-22-20(11-16)27(33)21(26(32)17-4-6-18(28)7-5-17)13-30(22)14-25(31)29-19-8-10-23-24(12-19)35-15-34-23/h3-13H,2,14-15H2,1H3,(H,29,31)
• InChI Key： XQXHFBWAIVKZBG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C(C2C=C(CC)C=CC=2N(C=1)CC(NC1=CC=C2C(=C1)OCO2)=O)=O)=O

Computed Properties

• Exact Mass: 472.14344994g/mol
• Monoisotopic Mass: 472.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 84.9Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

N-(2H-1,3-Benzodioxol-5-Yl)-2,6-Ethyl-3-(4-Fluorobenzoyl)-4-Oxo-1,4-Dihydroquinolin-1-Ylacetamide: A Comprehensive Overview

The compound with CAS No. 895652-38-7, known as N-(2H-1,3-benzodioxol-5-yl)-2,6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-y acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. Recent studies have highlighted its unique properties, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a quinolinone core, which is a heterocyclic aromatic system with a nitrogen atom at position 1 and a ketone group at position 4. The presence of the benzodioxole group at position 5 further enhances its structural complexity and functional diversity. Additionally, the fluorobenzoyl substituent at position 3 introduces electronic effects that may influence the compound's bioactivity and pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions (MCRs). The use of HWE reaction (Horner-Wadsworth Emmons) has been particularly effective in constructing the quinolinone framework. This approach not only simplifies the synthesis process but also allows for precise control over the stereochemistry and regioselectivity of the product. Furthermore, the incorporation of ethylation at positions 2 and 6 has been shown to improve the compound's solubility and stability in physiological conditions.

From a pharmacological perspective, this compound exhibits promising activity in preclinical models. Studies have demonstrated its potential as an antitumor agent, with selective cytotoxicity against various cancer cell lines. The mechanism of action appears to involve inhibition of key enzymes associated with cell proliferation and apoptosis regulation. For instance, research indicates that the compound may target cyclin-dependent kinases (CDKs), which are critical for cell cycle progression. This finding aligns with recent trends in oncology research focusing on kinase inhibitors as therapeutic agents.

In addition to its antitumor properties, this compound has also shown potential in other therapeutic areas. Preclinical data suggest that it may possess anti-inflammatory and antimicrobial activities. These versatile properties underscore its potential as a multi-target drug candidate. However, further studies are required to fully elucidate its mechanism of action and safety profile.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. High-resolution mass spectrometry (HRMS) has provided precise molecular weight data, while ¹H NMR and ¹³C NMR spectra have confirmed the regiochemistry of substituents on the quinolinone ring.

Looking ahead, this compound represents a valuable lead for drug discovery efforts. Its structural features make it amenable to further optimization through medicinal chemistry approaches such as bioisosteric replacement and fragment-based drug design. By leveraging computational tools like molecular docking and QSAR modeling, researchers can explore ways to enhance its potency and selectivity while minimizing off-target effects.

In conclusion, N-(2H-1,3-benzodioxol-5-Yl)-2,6-Ethyl... stands out as a compelling candidate for advancing our understanding of complex organic molecules in drug development. Its unique combination of structural features and pharmacological activities positions it as a promising lead compound for future therapeutic interventions.